Cas no 915394-29-5 (2-(3-Aminophenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-Aminophenyl)-2-methylpropanenitrile
• CAS No: 915394-29-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD19441141
• CID: 1026594
• PubChem ID: 56965787
• Update Time: 2025-06-09

2-(3-Aminophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminophenyl)-2-methylpropanenitrile
• 2-(3-amino-phenyl)-2-methyl-propionitrile
• 3-(cyano-dimethyl-methyl)-phenylamine
• Z1251415409
• SCHEMBL1013437
• MFCD19441141
• SB76112
• GS-3744
• 2-(3-Aminophenyl)-2-methvlpropanenitrile
• EN300-643397
• AKOS015920322
• FT-0738300
• A24374
• CS-W006704
• 915394-29-5
• DTXSID00719261
• HNABISIMXKEHQF-UHFFFAOYSA-N
• SY101987

• MDL： MFCD19441141
• Inchi： 1S/C10H12N2/c1-10(2,7-11)8-4-3-5-9(12)6-8/h3-6H,12H2,1-2H3
• InChI Key： HNABISIMXKEHQF-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 2.65118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Aminophenyl)-2-methylpropanenitrile

Introduction to 2-(3-Aminophenyl)-2-methylpropanenitrile (CAS No. 915394-29-5)

2-(3-Aminophenyl)-2-methylpropanenitrile, also known by its CAS number 915394-29-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of substituted phenylalanine derivatives and exhibits a range of biological activities that make it a valuable candidate for further investigation.

The molecular formula of 2-(3-Aminophenyl)-2-methylpropanenitrile is C₁₀H₁₃N₂, and its molecular weight is approximately 167.22 g/mol. The compound features a phenyl ring substituted with an amino group at the 3-position, and a methylpropanenitrile moiety attached to the phenyl ring. This specific arrangement of functional groups imparts unique chemical properties that have been explored in both academic and industrial settings.

In the realm of pharmaceutical research, 2-(3-Aminophenyl)-2-methylpropanenitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the activity of a key enzyme involved in neurodegenerative disorders, suggesting its potential as a neuroprotective agent.

Beyond its enzymatic inhibition properties, 2-(3-Aminophenyl)-2-methylpropanenitrile has also been investigated for its anti-inflammatory effects. In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are crucial mediators of inflammation. These findings open up new avenues for its use in treating inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility of 2-(3-Aminophenyl)-2-methylpropanenitrile allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific biological activities or improve pharmacokinetic properties, such as solubility and bioavailability. For example, researchers at the University of California, San Francisco, have developed several analogs with improved potency and selectivity against targeted receptors, further expanding the therapeutic potential of this compound.

In addition to its pharmaceutical applications, 2-(3-Aminophenyl)-2-methylpropanenitrile has been explored for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and other advanced materials. A study published in the Journal of Materials Chemistry C in 2019 reported that this compound can be used as a building block for creating highly efficient organic light-emitting diodes (OLEDs), which have applications in display technology and lighting.

The synthesis of 2-(3-Aminophenyl)-2-methylpropanenitrile can be achieved through several well-established routes, including the reaction of 3-aminobenzonitrile with acetone under appropriate conditions. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

In conclusion, 2-(3-Aminophenyl)-2-methylpropanenitrile (CAS No. 915394-29-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.